Cas no 64858-60-2 (2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)-)

2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)- structure
64858-60-2 structure
Product Name:2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)-
CAS No:64858-60-2
MF:C7H10N2O3S
MW:202.230900287628
CID:389471
PubChem ID:53729993
Update Time:2025-04-19

2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)-
    • 1-[2-(nitromethylidene)-1,3-thiazinan-3-yl]ethanone
    • 64858-60-2
    • DTXSID40706256
    • 1-[2-(Nitromethylidene)-1,3-thiazinan-3-yl]ethan-1-one
    • 3-acetyl-2-nitromethylene-tetrahydro-2-H-1,3-thiazine
    • CNFHPYIXKZSZPX-UHFFFAOYSA-N
    • Inchi: 1S/C7H10N2O3S/c1-6(10)8-3-2-4-13-7(8)5-9(11)12/h5H,2-4H2,1H3
    • InChI Key: CNFHPYIXKZSZPX-UHFFFAOYSA-N
    • SMILES: S1C(=C[N+](=O)[O-])N(C(C)=O)CCC1

Computed Properties

  • Exact Mass: 202.04121336g/mol
  • Monoisotopic Mass: 202.04121336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.4Ų
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